Cas no 117632-76-5 (1H-1,2,3-Triazole-1-carboxylic acid, methyl ester (9CI))

• Product Name: 1H-1,2,3-Triazole-1-carboxylic acid, methyl ester (9CI)
• CAS No: 117632-76-5
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 132803
• PubChem ID: 19370640
• Update Time: 2025-04-19

1H-1,2,3-Triazole-1-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-carboxylic acid, methyl ester (9CI)
• 1H-1,2,3-Triazole-1-carboxylicacid, methyl ester
• 117632-76-5
• Methyl triazole-1-carboxylate
• SCHEMBL1427724

• Inchi： 1S/C4H5N3O2/c1-9-4(8)7-3-2-5-6-7/h2-3H,1H3
• InChI Key： LLSQCRXJNSSQPO-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=CN=N1)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01